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Compound of Interest

Compound Name: SR9011 hydrochloride

CAS No.: 2070014-94-5

Cat. No.: B3049455

Get Quote

For researchers and drug development professionals, understanding the pharmacokinetic

profiles of synthetic REV-ERB agonists is paramount for designing effective in vivo studies.

This guide provides a comparative analysis of the bioavailability of SR9011 hydrochloride and

its predecessor, SR9009, drawing upon available preclinical data and outlining detailed

experimental methodologies for their assessment.

While it is widely posited that SR9011 was developed to improve upon the poor oral

bioavailability of SR9009, direct comparative studies with quantitative data are scarce in peer-

reviewed literature. This guide synthesizes the available information and provides a framework

for the experimental determination of their pharmacokinetic parameters.
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Feature SR9011 Hydrochloride SR9009

Target
REV-ERBα and REV-ERBβ

Agonist
REV-ERBα Agonist

Reported Oral Bioavailability

Generally considered to be

improved over SR9009,

though specific quantitative

data from peer-reviewed oral

administration studies in

animal models is not readily

available.

Very low. Studies in mice have

indicated an oral absorption

rate as low as 2.2%.

Administration in Preclinical

Studies

Primarily administered via

intraperitoneal (i.p.) injection in

published studies.

Administered via

intraperitoneal (i.p.) injection in

many preclinical studies to

bypass poor oral absorption.

Metabolism

In vitro studies using human

liver microsomes have

identified fourteen metabolites.

In vitro studies with human

liver microsomes have

detected eight metabolites.[1]

[2]

REV-ERB Signaling Pathway
SR9011 and SR9009 exert their effects by binding to the nuclear receptors REV-ERBα and

REV-ERBβ, which are key regulators of the circadian clock and metabolism. As agonists, they

enhance the natural repressive function of REV-ERB. This leads to the transcriptional

repression of target genes involved in lipid and glucose metabolism, as well as core clock

components like Bmal1 and Clock.

SR9011 / SR9009 REV-ERBα / REV-ERBβ
Activates NCoR/HDAC3

Co-repressor Complex
Recruits

RORE
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Binds to Target Gene Transcription
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- Decreased Gluconeogenesis
- Increased Mitochondrial Biogenesis

Leads to
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Caption: Simplified REV-ERB signaling pathway activated by SR9011/SR9009.

Experimental Protocols
Protocol 1: Comparative Oral Bioavailability Study in
Mice
This protocol outlines a typical experimental workflow for determining and comparing the oral

bioavailability of SR9011 and SR9009.

Objective: To determine the pharmacokinetic parameters (Cmax, Tmax, AUC, and oral

bioavailability) of SR9011 and SR9009 following oral and intravenous administration in mice.

Materials:

SR9011 hydrochloride and SR9009

Vehicle suitable for oral (e.g., 0.5% methylcellulose) and intravenous (e.g., saline with 5%

DMSO and 10% Solutol HS 15) administration

Male C57BL/6 mice (8-10 weeks old)

Gavage needles

Syringes and infusion pumps for intravenous administration

Blood collection supplies (e.g., EDTA-coated capillaries)

Centrifuge

LC-MS/MS system

Methodology:

Animal Acclimation: House mice in a controlled environment (12-hour light/dark cycle,

controlled temperature and humidity) for at least one week prior to the experiment with ad
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libitum access to food and water.

Dosing Groups:

Group 1: SR9011 - Intravenous (IV) administration (e.g., 1 mg/kg)

Group 2: SR9011 - Oral (PO) gavage (e.g., 10 mg/kg)

Group 3: SR9009 - Intravenous (IV) administration (e.g., 1 mg/kg)

Group 4: SR9009 - Oral (PO) gavage (e.g., 10 mg/kg)

(n=5 mice per time point per group)

Drug Administration:

For oral administration, administer the compound via oral gavage.

For intravenous administration, administer via a tail vein infusion.

Blood Sampling:

Collect blood samples (approximately 50 µL) via saphenous or submandibular vein at the

following time points:

Pre-dose (0)

Post-dose: 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours.

Place blood samples into EDTA-coated tubes and immediately place on ice.

Plasma Preparation:

Centrifuge the blood samples at 4°C (e.g., 2000 x g for 10 minutes) to separate the

plasma.

Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

Sample Analysis (LC-MS/MS):
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Quantify the plasma concentrations of SR9011 and SR9009 using a validated LC-MS/MS

method (as described in Protocol 2).

Pharmacokinetic Analysis:

Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) from the plasma

concentration-time data for each compound and administration route using appropriate

software (e.g., Phoenix WinNonlin).

Calculate the absolute oral bioavailability (F%) using the formula:

F% = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100
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Caption: Experimental workflow for the comparative bioavailability study.
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Protocol 2: LC-MS/MS Quantification of SR9011 and
SR9009 in Plasma
This protocol is based on established methods for the simultaneous detection of SR9009 and

SR9011.

Objective: To accurately quantify the concentrations of SR9011 and SR9009 in mouse plasma.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Reagents:

SR9011 and SR9009 reference standards

Internal standard (e.g., testosterone-d3)

Acetonitrile (ACN), Methanol (MeOH), Formic acid, Ammonium formate

Ultrapure water

Procedure:

Preparation of Standards and Quality Controls:

Prepare stock solutions of SR9011, SR9009, and the internal standard in a suitable

solvent (e.g., DMSO or MeOH).

Prepare a series of calibration standards and quality control samples by spiking blank

mouse plasma with known concentrations of the analytes.

Sample Preparation (Protein Precipitation):

To 50 µL of plasma sample (or standard/QC), add 150 µL of cold ACN containing the

internal standard.
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Vortex for 1 minute to precipitate proteins.

Centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) at 4°C.

Transfer the supernatant to a new plate or vial for LC-MS/MS analysis.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., ACQUITY UPLC HSS C18, 2.1 x 150 mm, 1.8

µm)

Mobile Phase A: 5 mM ammonium formate (pH 3.0) in water

Mobile Phase B: 0.1% formic acid in ACN

Flow Rate: 0.25 mL/min

Gradient: A suitable gradient to separate the analytes from matrix components.

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

SR9009: 438.2 → 124.9 m/z

SR9011: 479.2 → 125.1 m/z

Testosterone-d3 (IS): 292.2 → 109.1 m/z

Data Analysis:

Construct a calibration curve by plotting the peak area ratio (analyte/internal standard)

against the nominal concentration of the calibration standards.
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Determine the concentrations of SR9011 and SR9009 in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Conclusion
While SR9011 is often cited as having superior bioavailability to SR9009, this claim is not yet

substantiated by direct comparative data in the peer-reviewed scientific literature. The provided

experimental protocols offer a robust framework for researchers to conduct such a comparative

analysis. A head-to-head pharmacokinetic study is essential to definitively quantify the

bioavailability of SR9011 and SR9009, which will enable more precise and effective design of

future in vivo experiments targeting the REV-ERB pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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